![molecular formula C8H15NO2 B3057053 Methyl 2-amino-2-cyclopentylacetate CAS No. 763078-53-1](/img/structure/B3057053.png)
Methyl 2-amino-2-cyclopentylacetate
Overview
Description
“Methyl 2-amino-2-cyclopentylacetate” is a chemical compound with the IUPAC name “methyl (2S)-amino (cyclopentyl)ethanoate”. It has a molecular weight of 157.21 and is typically stored at room temperature . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H15NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h6-7H,2-5,9H2,1H3/t7-/m0/s1
. This code provides a detailed representation of the molecule’s structure, including the arrangement of atoms and the stereochemistry. Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 157.21 .Scientific Research Applications
Synthesis and Antimitogenic Activities
Methyl 2-amino-2-cyclopentylacetate has been explored in the context of immunosuppressive cyclic peptides like Cyclosporin A (CSA). A study by Rich, Dhaon, Dunlap, and Miller (1986) synthesized analogues of CSA, specifically modified in the 1-position, to assess their antimitogenic activities. The modifications of the side chain in a unique N-methylated amino acid in CSA suggested the importance of this component for the full antimitogenic activity of CSA (Rich, Dhaon, Dunlap, & Miller, 1986).
Versatility in Building Blocks for Amino Acids
Limbach, Lygin, Es-Sayed, and Meijere (2009) demonstrated the reactivity of Methyl 2-(benzyloxycarbonylamino)-2-cyclopropylideneacetate in Michael additions and Diels–Alder reactions, leading to new cyclopropyl-containing amino acids in protected form. This illustrates its versatility as a building block for novel amino acids (Limbach, Lygin, Es-Sayed, & Meijere, 2009).
Structural and NMR Studies
Steyn, Roodt, Poletaeva, and Varshavsky (1997) investigated the crystal structure of a complex involving a methyl 2-(amino)-1-cyclopentene-1-dithio compound. They correlated structural data with NMR data, demonstrating a link between structural properties and NMR parameters in organometallic complexes (Steyn, Roodt, Poletaeva, & Varshavsky, 1997).
Synthesis of Novel Amino Acids and Peptidomimetics
The work by Avenoza, Cativiela, Mayoral, and Roy (1989) on the synthesis of 2-amino-3-phenylnorbornane-2-carboxylic acids using the Diels–Alder reaction, where methyl α-cyanocinnamate and cyclopentadiene were key reagents, is notable. This research contributes to the field by demonstrating methods to create novel amino acids and peptidomimetics (Avenoza, Cativiela, Mayoral, & Roy, 1989).
Safety and Hazards
“Methyl 2-amino-2-cyclopentylacetate” is labeled with the GHS07 pictogram, indicating that it can be harmful . The hazard statements associated with this compound are H302, H315, H319, and H335 . These codes indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound are P261, P305+P351+P338 , which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so .
Properties
IUPAC Name |
methyl 2-amino-2-cyclopentylacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h6-7H,2-5,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQSMYWOPKCARZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCCC1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70625401 | |
Record name | Methyl amino(cyclopentyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70625401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
763078-53-1 | |
Record name | Methyl amino(cyclopentyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70625401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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